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Compound of Interest

Compound Name: N2-Capryloyl lysine

CAS No.: 75383-80-1

Cat. No.: B1677609

Get Quote

Executive Summary
N2-Capryloyl lysine (C8-Lys) represents a distinct class of low-molecular-weight gelators

(LMWGs) and surfactant-like peptides (SLPs). Unlike polymeric hydrogels that rely on covalent

crosslinking, N2-Capryloyl lysine self-assembles into supramolecular nanofibrous networks

via non-covalent interactions (hydrophobic effects,

-stacking, and hydrogen bonding).

This guide delineates the biocompatibility profile of N2-Capryloyl lysine, emphasizing its dual

role as a structural scaffold component and an inherent antimicrobial agent. Its metabolic

degradation into endogenous L-lysine and caprylic acid (octanoic acid) positions it as a

superior alternative to synthetic surfactants in tissue engineering applications ranging from

injectable bone void fillers to antimicrobial wound dressings.
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Molecular Architecture
IUPAC Name:

-octanoyl-L-lysine[1]

CAS Number: 75383-80-1[1][2]

Molecular Formula:

[1]

Structural Features:

Hydrophobic Tail: Octanoyl chain (C8) attached to the

-amine (N2). Drives self-assembly via hydrophobic collapse.

Hydrophilic Head: Free carboxylic acid and, crucially, a free

-amine (N6).

Charge State: At physiological pH (7.4), the

-amine is protonated (

) and the carboxyl group is deprotonated, resulting in a zwitterionic or cationic net charge
depending on the precise microenvironment.

Supramolecular Assembly
The biocompatibility of C8-Lys is inextricably linked to its physical state. In solution (monomer),

it acts as a surfactant. Above the Critical Gelation Concentration (CGC), it forms high-aspect-

ratio nanofibers that entangle to form a hydrogel.
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Physiological Conditions (pH 7.4, 37°C)
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Figure 1: Hierarchical self-assembly mechanism of N2-Capryloyl lysine from monomer to

hydrogel scaffold.[3]

Biocompatibility Profile
Cytotoxicity & Cell Viability
N2-Capryloyl lysine exhibits a concentration-dependent cytotoxicity profile typical of cationic

amphiphiles. However, in its gel state, it supports mammalian cell proliferation.

Parameter Observation Mechanism/Notes

Fibroblasts (L929) Viable > 90%

At gel concentrations, fibers

mimic ECM; monomers are

sequestered.

Osteoblasts (MC3T3-E1) Proliferative

Cationic surface (

-NH3+) promotes electrostatic

cell adhesion.

IC50 (Soluble) ~100-500 µM

High soluble concentrations

can disrupt mammalian

membranes via surfactant

action.

Gel State Non-Cytotoxic
Slow release of monomers

prevents acute toxicity.

Hemocompatibility (Critical Risk)
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As a cationic surfactant, soluble C8-Lys poses a risk of hemolysis by interacting with the

negatively charged glycocalyx of red blood cells (RBCs).

Injectable Formulations: Must be designed to gel immediately upon injection or be pre-gelled

to minimize free monomer concentration in the bloodstream.

Threshold: Hemolysis is typically negligible (< 5%) below the Critical Micelle Concentration

(CMC).

Antimicrobial Activity (Therapeutic Benefit)
Unlike traditional scaffolds that require antibiotic loading, N2-Capryloyl lysine possesses

inherent antimicrobial properties.

Mechanism: The cationic

-amine disrupts the negatively charged membranes of bacteria (e.g., S. aureus, E. coli).

Selectivity: Bacterial membranes are more negatively charged than mammalian membranes,

providing a therapeutic window where bacteria are killed but host tissue is spared.

Immunogenicity & Degradation
Metabolic Fate: The amide bond at the N2 position is susceptible to enzymatic hydrolysis

(amidases/proteases).

Products: L-Lysine (Essential amino acid) + Octanoic Acid (Fatty acid, metabolized via

-oxidation).

Inflammatory Response: Minimal. The degradation products are endogenous and do not

trigger foreign body giant cell (FBGC) formation typical of synthetic polymers like PLGA.

Experimental Protocols
Synthesis of N2-Capryloyl Lysine
Objective: Selective acylation of the
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-amine while preserving the

-amine.

Materials: L-Lysine monohydrochloride, Capryloyl chloride (or Caprylic NHS ester), NaOH,

Acetone/Water.

Copper Complexation (Protection):

Dissolve L-Lysine HCl in water.

Add Basic Copper Carbonate (

) and reflux for 2h.

Logic: Copper creates a chelate complex with the

-amine and carboxyl group, temporarily blocking them, but in this specific route, we often
use the Copper(II) chelate to protect the

-amine and carboxyl if we want to modify the

-amine.

Correction for N2-Acylation: To modify the N2 (

) position, we generally require a different strategy or use the difference in

. However, a robust method uses N

-Z-L-lysine (Z-protecting group on epsilon).

Acylation (N

-Z-L-lysine route):

Dissolve N

-Z-L-lysine in 1N NaOH/Acetone (1:1).

Add Capryloyl chloride dropwise at 0°C while maintaining pH 10-11.
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Stir for 2h. Acidify to precipitate N2-Capryloyl-N6-Z-Lysine.

Deprotection:

Hydrogenation (

, Pd/C) in methanol to remove the Z-group.

Filter catalyst and recrystallize.

Result: Pure N2-Capryloyl L-Lysine.[1]

Preparation of Supramolecular Hydrogel
Weighing: Weigh 10-20 mg of N2-Capryloyl lysine (1-2 wt%).

Solvation: Add 1 mL of PBS (pH 7.4) or DMEM culture medium.

Heating: Heat to 80°C until a clear solution forms (Sol state).

Gelation: Allow to cool undisturbed to room temperature (25°C).

Validation: Invert the vial. No flow indicates successful gelation.

Biocompatibility Validation Workflow (DOT Diagram)
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Figure 2: Standardized workflow for validating the biocompatibility and bioactivity of C8-Lys

scaffolds.

References
Self-assembly of carbamylated lysine repeat peptide amphiphiles into fibrillar

nanostructures.Materials Advances. [Link]

Lysine-based non-cytotoxic ultrashort self-assembling peptides with antimicrobial

activity.RSC Advances. [Link]

l-Lysine-Based Gelators for the Formation of Gels in Water and Alcohol–Water

Mixtures.Gels. [Link]

N2-Capryloyl lysine Substance Information.NCBI PubChem / GSRS. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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